Cas no 61667-75-2 (Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)-)

Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)- structure
61667-75-2 structure
Product Name:Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)-
CAS No:61667-75-2
MF:C14H12O3
MW:228.243284225464
CID:470789
PubChem ID:12334454
Update Time:2025-04-19

Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(5-benzoyl-2-methyl-3-furanyl)-
    • 1-(5-benzoyl-2-methylfuran-3-yl)ethanone
    • 61667-75-2
    • 1-(5-Benzoyl-2-methylfuran-3-yl)ethan-1-one
    • DTXSID50491045
    • Inchi: 1S/C14H12O3/c1-9(15)12-8-13(17-10(12)2)14(16)11-6-4-3-5-7-11/h3-8H,1-2H3
    • InChI Key: PZLLQRADWGBBFM-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)=O)=CC(C(C)=O)=C1C

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28
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